3-Guanidinopropionic Acid
3-Guanidinopropionic Acid
3-guanidinopropanoic acid is a guanidine compound bearing an N-(2-carboxyethyl) substituent. It is a creatine analogue that has been found to decreases plasma glucose levels It has a role as a hypoglycemic agent. It derives from a propionic acid. It is a tautomer of a 3-guanidinopropanoic acid zwitterion.
Beta-Guanidinopropionic acid, also known as N-[amino(imino)methyl]-b-alanine or b-guanidinopropionate, belongs to the class of organic compounds known as guanidines. Guanidines are compounds containing a guanidine moiety, with the general structure (R1R2N)(R3R4N)C=N-R5. Beta-Guanidinopropionic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Beta-Guanidinopropionic acid can be biosynthesized from propionic acid.
Beta-Guanidinopropionic acid, also known as N-[amino(imino)methyl]-b-alanine or b-guanidinopropionate, belongs to the class of organic compounds known as guanidines. Guanidines are compounds containing a guanidine moiety, with the general structure (R1R2N)(R3R4N)C=N-R5. Beta-Guanidinopropionic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Beta-Guanidinopropionic acid can be biosynthesized from propionic acid.
Brand Name:
Vulcanchem
CAS No.:
353-09-3
VCID:
VC0113488
InChI:
InChI=1S/C4H9N3O2/c5-4(6)7-2-1-3(8)9/h1-2H2,(H,8,9)(H4,5,6,7)
SMILES:
C(C[NH+]=C(N)N)C(=O)[O-]
Molecular Formula:
C4H9N3O2
Molecular Weight:
131.13 g/mol
3-Guanidinopropionic Acid
CAS No.: 353-09-3
Reference Standards
VCID: VC0113488
Molecular Formula: C4H9N3O2
Molecular Weight: 131.13 g/mol
| CAS No. | 353-09-3 |
|---|---|
| Product Name | 3-Guanidinopropionic Acid |
| Molecular Formula | C4H9N3O2 |
| Molecular Weight | 131.13 g/mol |
| IUPAC Name | 3-(diaminomethylideneazaniumyl)propanoate |
| Standard InChI | InChI=1S/C4H9N3O2/c5-4(6)7-2-1-3(8)9/h1-2H2,(H,8,9)(H4,5,6,7) |
| Standard InChIKey | KMXXSJLYVJEBHI-UHFFFAOYSA-N |
| SMILES | C(C[NH+]=C(N)N)C(=O)[O-] |
| Canonical SMILES | C(C[NH+]=C(N)N)C(=O)[O-] |
| Appearance | Assay:≥98%A crystalline solid |
| Physical Description | Solid |
| Description | 3-guanidinopropanoic acid is a guanidine compound bearing an N-(2-carboxyethyl) substituent. It is a creatine analogue that has been found to decreases plasma glucose levels It has a role as a hypoglycemic agent. It derives from a propionic acid. It is a tautomer of a 3-guanidinopropanoic acid zwitterion. Beta-Guanidinopropionic acid, also known as N-[amino(imino)methyl]-b-alanine or b-guanidinopropionate, belongs to the class of organic compounds known as guanidines. Guanidines are compounds containing a guanidine moiety, with the general structure (R1R2N)(R3R4N)C=N-R5. Beta-Guanidinopropionic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Beta-Guanidinopropionic acid can be biosynthesized from propionic acid. |
| Synonyms | 3-Guanidinopropanoic Acid; 3-Guanidinopropionic Acid; Guanidinepropanoic Acid; Guanidinepropionic Acid; Guanidinopropionic Acid; N-(3-Propanoic Acid)guanidine; PNU 10483; Propanoic Acid, 3-[(aminoiminomethyl)amino]-; β-Guanidinopropionic Acid; β-Guan |
| PubChem Compound | 25200496 |
| Last Modified | Nov 11 2021 |
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